Cas no 2680530-20-3 (6lambda6-thia-9-azaspiro4.5decane-6,6-dione hydrochloride)

• Product Name: 6lambda6-thia-9-azaspiro4.5decane-6,6-dione hydrochloride
• CAS No: 2680530-20-3
• MF: C₈H₁₆ClNO₂S
• MW: 225.73614025116
• MDL: MFCD34183583
• CID: 5464534
• PubChem ID: 165913416
• Update Time: 2025-06-12

6lambda6-thia-9-azaspiro4.5decane-6,6-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5066682696
• 6lambda6-thia-9-azaspiro[4.5]decane-6,6-dione hydrochloride
• 6lambda6-thia-9-azaspiro4.5decane-6,6-dione hydrochloride

• MDL： MFCD34183583
• Inchi： 1S/C8H15NO2S.ClH/c10-12(11)6-5-9-7-8(12)3-1-2-4-8;/h9H,1-7H2;1H
• InChI Key： WUDIJMAKWYAAOZ-UHFFFAOYSA-N
• SMILES： Cl.S1(CCNCC21CCCC2)(=O)=O

Computed Properties

• Exact Mass: 225.0590276 g/mol
• Monoisotopic Mass: 225.0590276 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 225.74
• Topological Polar Surface Area: 54.6

Additional information on 6lambda6-thia-9-azaspiro4.5decane-6,6-dione hydrochloride

Comprehensive Overview of 6lambda6-thia-9-azaspiro4.5decane-6,6-dione hydrochloride (CAS No. 2680530-20-3)

The compound 6lambda6-thia-9-azaspiro4.5decane-6,6-dione hydrochloride (CAS No. 2680530-20-3) is a spirocyclic derivative with a unique structural framework, combining a thia-azaspiro core and a dione moiety. Its molecular architecture has garnered significant interest in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. The presence of a hydrochloride salt form enhances its solubility, making it a versatile candidate for further studies.

In recent years, the demand for spirocyclic compounds has surged, driven by their ability to mimic bioactive conformations and improve drug-like properties. Researchers are particularly intrigued by the 6lambda6-thia-9-azaspiro4.5decane scaffold, as it offers a balance of rigidity and flexibility, which is crucial for targeting complex biological pathways. The dione group further contributes to its reactivity, enabling diverse synthetic modifications.

The compound's CAS No. 2680530-20-3 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthesis, stability, and potential applications in central nervous system (CNS) disorders or anti-inflammatory therapies. These queries align with current trends in precision medicine and the search for novel small-molecule modulators.

From a synthetic chemistry perspective, the 6lambda6-thia-9-azaspiro4.5decane-6,6-dione core presents intriguing challenges and opportunities. Its spirocyclic nature requires innovative strategies for ring formation, while the thia and aza heteroatoms introduce additional complexity. Recent advancements in catalysis and green chemistry have opened new avenues for its efficient production, addressing concerns about scalability and environmental impact.

In the context of drug development, the hydrochloride salt form of this compound is often preferred due to its improved bioavailability and crystalline properties. Pharmaceutical researchers are exploring its potential as a kinase inhibitor or GPCR modulator, leveraging its unique three-dimensional structure to achieve selective binding. These investigations are part of a broader effort to tackle drug resistance and unmet medical needs.

The compound's nomenclature, particularly the term 6lambda6-thia-9-azaspiro4.5decane-6,6-dione, may appear daunting to newcomers. However, breaking it down reveals its logical construction: the spiro4.5decane indicates a spiro junction between a 4- and 5-membered ring, while thia and aza denote sulfur and nitrogen atoms, respectively. The dione suffix highlights the presence of two ketone groups, a feature common in many bioactive molecules.

As the scientific community continues to explore spirocyclic architectures, compounds like 6lambda6-thia-9-azaspiro4.5decane-6,6-dione hydrochloride are likely to remain at the forefront of innovation. Their ability to bridge gaps between traditional organic chemistry and cutting-edge therapeutic design makes them invaluable tools for researchers worldwide.